3-Phenylpropanoyl fluoride
Cat. No. B8638076
M. Wt: 152.16 g/mol
InChI Key: MRRVLNNTYYARRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680332B2
Procedure details
To a suspension of diethylaminosulfinium tetrafluoroborate (750 mg, 3.3 mmol) in dichloromethane (10 mL) at room temperature was added 3-phenylpropanoic acid (245 mg, 1.6 mmol) and triethylamine trihydrofluoride (266 μl, 1.6 mmol). The reaction mixture was stirred for 24 hours, then an aqueous solution of sodium bicarbonate (5%) was added and stirring was continued for 30 minutes. The organic phase was isolated and dried with magnesium sulphate. The solution was diluted with pentane (10 mL) and the solution was passed through a pad of silica gel with pentane elution. Solvent were evaporated in vacuum to provide 3-phenylpropanoyl fluoride (168 mg, 68%) as a clear liquid. 1H NMR (CDCl3, 300 MHz) δ 7.30-7.17 (m, 5H), 2.96 (t, J=7.6 Hz, 2H), 2.79 (t, J=7.6 Hz, 2H); 19F NMR (CDCl3, 282 MHz) δ 44.8 (s, 1F); 13C NMR (CDCl3, 75 MHz) δ 163.0 (d, 1JC-F=180.2 Hz), 139.1, 128.9, 128.5, 127.0, 34.7 (d, =50.7 Hz), 30.2.
Yield
68%
Identifiers
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REACTION_CXSMILES
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F[B-](F)(F)F.[C:6]1([CH2:12][CH2:13][C:14]([OH:16])=O)[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1.[FH:17].F.F.C(N(CC)CC)C.C(=O)(O)[O-].[Na+]>ClCCl>[C:6]1([CH2:12][CH2:13][C:14]([F:17])=[O:16])[CH:11]=[CH:10][CH:9]=[CH:8][CH:7]=1 |f:2.3.4.5,6.7|
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Inputs
Step One
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Name
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|
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Quantity
|
750 mg
|
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Type
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reactant
|
|
Smiles
|
F[B-](F)(F)F
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|
Name
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|
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Quantity
|
10 mL
|
|
Type
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solvent
|
|
Smiles
|
ClCCl
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Step Two
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Name
|
|
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Quantity
|
245 mg
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=CC=C1)CCC(=O)O
|
|
Name
|
|
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Quantity
|
266 μL
|
|
Type
|
reactant
|
|
Smiles
|
F.F.F.C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])(O)=O.[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred for 24 hours
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
|
stirring
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WAIT
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Type
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WAIT
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|
Details
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was continued for 30 minutes
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|
Duration
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30 min
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic phase was isolated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried with magnesium sulphate
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ADDITION
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Type
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ADDITION
|
|
Details
|
The solution was diluted with pentane (10 mL)
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WASH
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Type
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WASH
|
|
Details
|
the solution was passed through a pad of silica gel with pentane elution
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
Solvent were evaporated in vacuum
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Outcomes
Product
Details
Reaction Time |
24 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)CCC(=O)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 168 mg | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 69% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
